Cas no 2137775-24-5 (1-(pyrazin-2-yl)ethan-1-amine dihydrochloride)

• Product Name: 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride
• CAS No: 2137775-24-5
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 4640240
• Update Time: 2025-06-09

1-(pyrazin-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C6H9N3.ClH/c1-5(7)6-4-8-2-3-9-6;/h2-5H,7H2,1H3;1H
• InChI Key： BBJUAIMNQKEBSA-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN=C1)(N)C.Cl

Additional information on 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride

Introduction to 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride (CAS No. 2137775-24-5)

1-(pyrazin-2-yl)ethan-1-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2137775-24-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic research. This bisubstituted amine derivative features a pyrazine core linked to an ethylamine moiety, with the dihydrochloride salt form enhancing its solubility and stability for various applications. The structural motif of this compound positions it as a versatile intermediate in medicinal chemistry, particularly in the synthesis of biologically active molecules targeting neurological and metabolic pathways.

The pyrazine scaffold, characterized by a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2, is a privileged structure in drug discovery due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. In 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride, the presence of the ethylamine group at the C1 position introduces a polar, basic functional handle, which can be further modified or exploited for pharmacophoric design. The dihydrochloride salt form ensures the compound’s readiness for solution-phase reactions, making it particularly useful in high-throughput screening (HTS) and combinatorial chemistry libraries.

Recent advancements in computational chemistry have highlighted the potential of 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride as a scaffold for developing small-molecule modulators of protein-protein interactions (PPIs). The pyrazine ring’s rigidity and planarity make it an ideal candidate for mimicking key pharmacophores found in natural product alkaloids, which often exhibit potent biological activity. For instance, studies have demonstrated that derivatives of pyrazine-based compounds can disrupt aberrant signaling pathways involved in cancer progression by inhibiting kinases or transcription factors. The ethylamine substituent further enhances binding affinity by forming critical hydrogen bonds with residues in the target protein’s active site.

In the context of neuropharmacology, 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride has been explored as a precursor for compounds targeting neurotransmitter receptors such as NMDA (N-methyl-D-aspartate) and GABA (γ-amino butyric acid) receptors. The pyrazine moiety’s ability to modulate ion channel function has been leveraged to develop potential treatments for neurological disorders such as epilepsy and Alzheimer’s disease. Preliminary computational modeling suggests that structural analogs of this compound may interact with allosteric sites on these receptors, offering an alternative approach to traditional pharmacotherapy that avoids off-target effects associated with competitive antagonists.

The synthesis of 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride typically involves multi-step organic transformations starting from commercially available pyrazine derivatives. Key synthetic steps include nucleophilic substitution reactions to introduce the ethylamine group, followed by salt formation to improve handling properties. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, enabling scalable production suitable for industrial applications. The efficiency of these synthetic routes is crucial for pharmaceutical development pipelines, where cost-effective access to high-purity intermediates is essential.

From a medicinal chemistry perspective, 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride serves as a valuable building block for generating structurally diverse libraries. By employing directed evolution or structure-based drug design techniques, researchers can modify its core scaffold to optimize pharmacokinetic profiles or enhance target specificity. For example, replacing the ethylamine group with more complex amine derivatives or introducing additional heterocycles can yield compounds with improved solubility or metabolic stability. Such modifications are critical for advancing candidates from early-stage discovery into clinical candidates capable of traversing regulatory hurdles.

The growing interest in 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride is also driven by its potential in antiviral research. Pyrazine-containing compounds have demonstrated efficacy against viral proteases and polymerases by inhibiting key enzymatic steps in replication cycles. The basic nature of the ethylamine group allows it to form salt bridges with acidic residues in viral proteins, disrupting their conformational dynamics. Ongoing studies are exploring its derivatives as inhibitors against emerging pathogens or as broad-spectrum antivirals targeting conserved viral motifs—a strategy particularly relevant in an era where zoonotic diseases pose significant public health challenges.

In conclusion, 1-(pyrazin-2-yl)ethan-1-amine dihydrochloride (CAS No. 2137775-24-5) represents a structurally intriguing compound with broad applicability across multiple therapeutic areas. Its unique combination of a pyrazine core and an amine substituent makes it an attractive scaffold for medicinal chemists seeking novel biologically active molecules. As research continues to uncover new biological targets and synthetic methodologies, this compound will likely remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs through innovative chemical design.